4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-[2-nitro-4-(trifluoromethyl)anilino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H16F3N3O4S/c1-11-2-5-13(6-3-11)27(25,26)21-9-8-20-14-7-4-12(16(17,18)19)10-15(14)22(23)24/h2-7,10,20-21H,8-9H2,1H3
• InChI Key: QRKCPOFVGJZPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C16H16F3N3O4S
• Molecular Weight: 403.4 g/mol

Description

4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide is not well understood. However, it has been suggested that the compound interacts with metal ions through coordination bonds, leading to changes in its fluorescence properties.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide. However, preliminary studies have shown that the compound is non-toxic and does not have any significant adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide in lab experiments is its high selectivity and sensitivity towards metal ions. This compound can detect metal ions at low concentrations, making it a useful tool in various analytical and diagnostic applications. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can hinder its use in certain applications.

Future Directions

There are several future directions for the research on 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide. One of the significant areas of research is the development of new synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields, including analytical chemistry, biochemistry, and biomedicine. Finally, the development of new derivatives of this compound with improved properties and solubility can lead to the discovery of new applications and potential therapeutic agents.
Conclusion
In conclusion, 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide is a promising compound with potential applications in various fields of scientific research. Its high selectivity and sensitivity towards metal ions make it a useful tool in various analytical and diagnostic applications. Further research is needed to understand the mechanism of action of this compound and its potential applications in different fields.

Synthesis Methods

The synthesis of 4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide involves several steps, including the reaction of 4-methylbenzenesulfonyl chloride with 2-nitro-4-(trifluoromethyl)aniline, followed by the reaction of the resulting product with ethylenediamine. This process results in the formation of the desired compound.

Scientific Research Applications

4-methyl-N-(2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}ethyl)benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has shown excellent selectivity and sensitivity towards different metal ions, making it a promising candidate for metal ion detection.